1,2,3,4,5-Pentathiepane
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Description
1,2,3,4,5-pentathiepane is a pentathiepane.
Scientific Research Applications
Synthesis and Chemical Properties
Applications in Flavor and Chemistry
Conformational Analysis
The conformation of 1,2,3,4,5-Pentathiepane and related compounds has been studied using methods like dynamic NMR and semiempirical AM1 method. These studies reveal the chemical nonequivalence of naphthalene rings in pentathiepane derivatives and the stability of the chair form in these compounds (Y. Sugihara, H. Takeda, J. Nakayama, 1998), (G. Buemi, F. Zuccarello, A. Raudino, 1988).
Structural Analysis and Derivatives
The structure of this compound has been analyzed through various methods, including vibrational spectra and X-ray crystallographic analysis. These studies help in understanding the molecular arrangement and chemical behavior of pentathiepane and its derivatives (C. P. Nash, W. K. Musker, Ada P.-J. Lam, 1988), (N. Nakata, N. Takeda, N. Tokitoh, 2003).
Properties
Molecular Formula |
C2H4S5 |
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Molecular Weight |
188.4 g/mol |
IUPAC Name |
pentathiepane |
InChI |
InChI=1S/C2H4S5/c1-2-4-6-7-5-3-1/h1-2H2 |
InChI Key |
RBTUCNGNEMKWGJ-UHFFFAOYSA-N |
SMILES |
C1CSSSSS1 |
Canonical SMILES |
C1CSSSSS1 |
Origin of Product |
United States |
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